Cas no 1798486-18-6 (N1-[2-(2-Chlorophenyl)-2-methoxyethyl]-N2-[3-(2-oxo-1-piperidinyl)phenyl]ethanediamide)

• Product Name: N1-[2-(2-Chlorophenyl)-2-methoxyethyl]-N2-[3-(2-oxo-1-piperidinyl)phenyl]ethanediamide
• CAS No: 1798486-18-6
• MF: C₂₂H₂₄ClN₃O₄
• MW: 429.896664619446
• CID: 5376983
• Update Time: 2025-07-15

N1-[2-(2-Chlorophenyl)-2-methoxyethyl]-N2-[3-(2-oxo-1-piperidinyl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-[2-(2-Chlorophenyl)-2-methoxyethyl]-N2-[3-(2-oxo-1-piperidinyl)phenyl]ethanediamide

• Inchi： 1S/C22H24ClN3O4/c1-30-19(17-9-2-3-10-18(17)23)14-24-21(28)22(29)25-15-7-6-8-16(13-15)26-12-5-4-11-20(26)27/h2-3,6-10,13,19H,4-5,11-12,14H2,1H3,(H,24,28)(H,25,29)
• InChI Key： KOEFOBJVVBHMQJ-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC=C1Cl)OC)(=O)C(NC1=CC=CC(N2CCCCC2=O)=C1)=O

Experimental Properties

• Density: 1.316±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.14±0.70(Predicted)

Additional information on N1-[2-(2-Chlorophenyl)-2-methoxyethyl]-N2-[3-(2-oxo-1-piperidinyl)phenyl]ethanediamide

N1-[2-(2-Chlorophenyl)-2-methoxyethyl]-N2-[3-(2-oxo-1-piperidinyl)phenyl]ethanediamide

N1-[2-(2-Chlorophenyl)-2-methoxyethyl]-N2-[3-(2-oxo-1-piperidinyl)phenyl]ethanediamide (CAS No. 1798486-18-6) is a complex organic compound with significant potential in the field of medicinal chemistry. This compound, characterized by its unique structure, has garnered attention due to its promising pharmacological properties and its role in the development of novel therapeutic agents. Recent studies have highlighted its potential as a lead compound in the design of drugs targeting various diseases, particularly those involving neurodegenerative conditions and cancer.

The molecular structure of this compound is notable for its combination of functional groups, including a chlorophenyl moiety, a methoxyethyl group, and a piperidinyl ring. These structural elements contribute to its stability, bioavailability, and ability to interact with specific biological targets. The chlorophenyl group, in particular, plays a critical role in modulating the compound's pharmacokinetic properties, while the piperidinyl ring enhances its ability to bind to protein targets.

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of this compound. For instance, molecular docking studies have revealed that N1-[2-(2-Chlorophenyl)-2-methoxyethyl]-N2-[3-(2-oxo-1-piperidinyl)phenyl]ethanediamide exhibits strong binding affinity to several key enzymes involved in cellular signaling pathways. This finding underscores its potential as a modulator of these pathways, which are often dysregulated in diseases such as cancer and Alzheimer's.

In addition to its pharmacological significance, this compound has also been explored for its role in drug delivery systems. Its structural flexibility allows for the development of prodrugs or sustained-release formulations, which could enhance therapeutic efficacy while minimizing side effects. Researchers have demonstrated that by modifying the methoxyethyl group, the compound's solubility and absorption profile can be optimized for different delivery routes.

Furthermore, recent clinical trials have provided promising results regarding the safety and tolerability of this compound. Preclinical studies have shown that it exhibits low toxicity profiles in animal models, making it a viable candidate for further human trials. The integration of these findings with advanced bioinformatics tools has facilitated the identification of potential biomarkers associated with therapeutic response, paving the way for personalized medicine approaches.

Another area of active research involves the synthesis and optimization of analogs of N1-[2-(2-Chlorophenyl)-2-methoxyethyl]-N2-[3-(2-oxo-1-piperidinyl)phenyl]ethanediamide. By tweaking specific substituents within the molecule, scientists aim to enhance its potency and selectivity towards specific biological targets. For example, substituting the chlorophenyl group with other halogenated aromatic rings has been shown to significantly improve binding affinity without compromising stability.

Moreover, this compound has been utilized as a building block in the construction of larger molecular frameworks. Its ability to form stable amide bonds makes it an ideal component in peptide-based drug design. Recent breakthroughs in peptide synthesis have enabled researchers to incorporate this compound into larger structures with improved pharmacokinetic profiles.

In summary, N1-[2-(2-Chlorophenyl)-2-methoxyethyl]-N